Cas no 926224-84-2 (1-(3,5-dimethylbenzoyl)piperidin-4-amine)

• Product Name: 1-(3,5-dimethylbenzoyl)piperidin-4-amine
• CAS No: 926224-84-2
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 5733567
• PubChem ID: 16776846
• Update Time: 2025-06-27

1-(3,5-dimethylbenzoyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-amino-1-piperidinyl)(3,5-dimethylphenyl)-
• 1-(3,5-dimethylbenzoyl)piperidin-4-amine

• Inchi： 1S/C14H20N2O/c1-10-7-11(2)9-12(8-10)14(17)16-5-3-13(15)4-6-16/h7-9,13H,3-6,15H2,1-2H3
• InChI Key： OBPWCAYJZUZMSR-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1=CC(C)=CC(C)=C1)=O

Experimental Properties

• Density: 1.082±0.06 g/cm3(Predicted)
• Boiling Point: 409.9±45.0 °C(Predicted)
• pka: 9.67±0.20(Predicted)

Additional information on 1-(3,5-dimethylbenzoyl)piperidin-4-amine

Introduction to 1-(3,5-dimethylbenzoyl)piperidin-4-amine (CAS No. 926224-84-2)

1-(3,5-dimethylbenzoyl)piperidin-4-amine, with the CAS number 926224-84-2, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives and has been the subject of extensive studies due to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 1-(3,5-dimethylbenzoyl)piperidin-4-amine.

Chemical Structure and Properties

1-(3,5-dimethylbenzoyl)piperidin-4-amine is characterized by a piperidine ring substituted with a 3,5-dimethylbenzoyl group at the 1-position and an amine group at the 4-position. The molecular formula of this compound is C₁₅H₂₀N₂O, and its molecular weight is approximately 248.33 g/mol. The presence of the piperidine ring and the substituted benzoyl group imparts unique chemical properties to this molecule, making it a valuable candidate for various biological studies.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in solution-based experiments. Its melting point is around 100-105°C, and it is stable under standard laboratory conditions. However, care should be taken to avoid exposure to strong acids or bases, as these can degrade the compound.

Synthesis Methods

The synthesis of 1-(3,5-dimethylbenzoyl)piperidin-4-amine has been reported using several methods. One common approach involves the reaction of 3,5-dimethylbenzoyl chloride with piperidin-4-amine in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic acyl substitution, yielding the desired product with high purity and yield.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and environmental friendliness. In this method, the reaction between 3,5-dimethylbenzoic acid and piperidin-4-amine is carried out under microwave irradiation, significantly reducing reaction time and improving yield.

Biological Activities

1-(3,5-dimethylbenzoyl)piperidin-4-amine has shown promising biological activities in various preclinical studies. One of its key properties is its ability to act as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has been reported to inhibit cyclooxygenase (COX) enzymes, which are crucial in the production of prostaglandins that mediate inflammation.

In addition to its anti-inflammatory effects, 1-(3,5-dimethylbenzoyl)piperidin-4-amine has also demonstrated potential as an antiproliferative agent. Studies have shown that it can inhibit the growth of certain cancer cell lines by interfering with cell cycle progression and inducing apoptosis. These findings suggest that this compound could be a valuable lead for developing new anticancer drugs.

Clinical Applications and Research Advancements

The therapeutic potential of 1-(3,5-dimethylbenzoyl)piperidin-4-amine has attracted significant attention from researchers and pharmaceutical companies alike. Recent clinical trials have focused on evaluating its efficacy in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results from these trials have been encouraging, with the compound showing good safety profiles and significant improvements in disease symptoms.

In parallel with clinical trials, ongoing research is exploring the mechanism of action of 1-(3,5-dimethylbenzoyl)piperidin-4-amine. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to understand how this compound interacts with its target enzymes at the molecular level. These insights are crucial for optimizing its structure and enhancing its therapeutic effects.

Future Perspectives

The future prospects for 1-(3,5-dimethylbenzoyl)piperidin-4-amine are promising. Continued research efforts are expected to further elucidate its biological activities and identify new therapeutic applications. Additionally, efforts are underway to develop more efficient synthetic routes to increase its availability for large-scale production.

In conclusion, 1-(3,5-dimethylbenzoyl)piperidin-4-amine (CAS No. 926224-84-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and promising biological activities make it an exciting candidate for further development and clinical application.